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Compound Focus: Allitinib tosylate

CAS No.: 1050500-29-2

Cat. No.: S001612

Get Quote

The table below summarizes the core chemical and inhibitory data for Allitinib, compiled from supplier

documentation and research articles [1] [2] [3].

Property Details

Chemical Name N-(4-(4-(3-fluorobenzyloxy)-3-chlorophenylamino)-quinazolin-6-yl) acrylamide
[4]

Synonyms AST-1306; ALS 1306 [1]

CAS Number 897383-62-9 (base); 1050500-29-2 (tosylate salt) [1] [2]

Molecular Formula C₂₄H₁₈ClFN₄O₂ [1] [3]

Molecular Weight 448.88 g/mol [1] [3]

Related Salt Allitinib tosylate (C₃₁H₂₆ClFN₄O₅S; MW: 621.08) [2]

Mechanism Irreversible inhibitor of EGFR, ErbB2, and ErbB4 [1] [2] [3]

Key Structural
Group

An α,β-unsaturated carbonyl group, enabling irreversible covalent binding [4]

Inhibitory Activity (IC₅₀) | EGFR (Wild-type) | 0.5 nM [1] [2] [3] | | ErbB2 (HER2) | 3 nM [1] [2] [3] | |

ErbB4 (HER4) | 0.8 nM [1] [2] | | EGFR L858R/T790M (Mutant) | 12 nM [1] [2] |
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Mechanism of Action and Metabolic Pathway

Allitinib is an anilino-quinazoline compound designed to irreversibly inhibit members of the ErbB receptor

family [1]. Its mechanism and metabolic fate are central to its activity.
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Allitinib irreversibly inhibits ErbB receptors, blocking downstream signaling and cellular proliferation. It is

metabolized primarily to M6 and M10 [1] [4].

For Further Research

Since the explicit synthesis route is not publicly available in the searched sources, you may need to consult

specialized databases. Here are some suggestions for finding this information:

Patent Databases: The original synthesis routes for pharmaceutical compounds are typically
disclosed in patents. Searching platforms like Google Patents, USPTO, or Espacenet using "Allitinib"

or "AST-1306" as keywords may yield the detailed synthetic pathway.
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Specialized Chemical Literature: Deep searches in advanced chemistry journals or organic

synthesis databases might contain articles or reports on the synthesis of quinazoline-based kinase
inhibitors, which could provide a viable route.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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